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Compound of Interest

Compound Name: (Rac)-CP-609754

Cat. No.: B8709593

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-CP-609754 is the racemic mixture of CP-609754, a potent and reversible inhibitor of
farnesyltransferase (FTase).[1] FTase is a critical enzyme in the post-translational modification
of various cellular proteins, most notably those in the Ras superfamily of small GTPases. By
inhibiting the farnesylation of Ras proteins, (Rac)-CP-609754 prevents their localization to the
cell membrane, a prerequisite for their activation and subsequent downstream signaling. This
disruption of the Ras signaling cascade, which is frequently hyperactivated in cancerous cells,
makes (Rac)-CP-609754 a compound of significant interest for cancer research and drug
development. These application notes provide detailed guidelines and protocols for the
treatment of cell lines with (Rac)-CP-609754 to assess its therapeutic potential.

Data Presentation

The inhibitory activity of CP-609,754, the active enantiomer of (Rac)-CP-609754, has been
guantified against farnesyltransferase and in cell-based assays. The following tables
summarize the available quantitative data.
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Target IC50 Assay Type Reference
Recombinant Human )

] 0.57 ng/mL In vitro enzyme assay  [1]
H-Ras Farnesylation
Recombinant Human _

) 46 ng/mL In vitro enzyme assay  [1]
K-Ras Farnesylation
Mutant H-Ras 3T3 H-ras (61L)-

_ 1.72 ng/mL [1]12]

Farnesylation transfected cells

Signaling Pathway

The primary molecular target of (Rac)-CP-609754 is farnesyltransferase. Inhibition of this
enzyme disrupts the Ras signaling pathway, a critical regulator of cell proliferation, survival, and
differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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